Cas no 178408-30-5 (2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl-)
![2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl- structure](https://www.kuujia.com/scimg/cas/178408-30-5x300.png)
178408-30-5 structure
Product Name:2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl-
CAS No:178408-30-5
Molecular Formula:C22H18N2O2
Molecular Weight:342.39052
CID:146646
PubChem ID:6449098
2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl- Properties
Names and Identifiers
-
- 2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl-
- 3-(2-naphthalen-1-yl-2-oxoethylidene)-1-phenylpiperazin-2-one
- 3-(2-(1-Naphthalenyl)-2-oxoethylidene)-1-phenylpiperazinone
- Piperazinone, 3-(2-(1-naphthalenyl)-2-oxoethylidene)-1-phenyl-
- (3E)-3-(2-naphthalen-1-yl-2-oxo-ethylidene)-1-phenyl-piperazin-2-one
- 178408-30-5
- (3E)-3-(2-naphthalen-1-yl-2-oxoethylidene)-1-phenylpiperazin-2-one
-
- InChIKey: BQUIARAAYXXWEF-HMMYKYKNSA-N
- Inchi: InChI=1S/C22H18N2O2/c25-21(19-12-6-8-16-7-4-5-11-18(16)19)15-20-22(26)24(14-13-23-20)17-9-2-1-3-10-17/h1-12,15,23H,13-14H2/b20-15+
- SMILES: C1(C(=O)/C=C2/NCCN(C3C=CC=CC=3)C/2=O)C2C(=CC=CC=2)C=CC=1
Computed Properties
- Exact Mass: 342.13694
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 3
- Monoisotopic Mass: 342.136828
- Heavy Atom Count: 26
- Complexity: 565
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.1
- Topological Polar Surface Area: 49.4
Experimental Properties
- PSA: 49.41
- Refractive Index: 1.71
- Boiling Point: 525.3°Cat760mmHg
- Flash Point: 271.5°C
- Density: 1.292
2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl- Related Literature
-
Jia-Lu Sun,Feng-Di Ren,Yu-Zhen Chen,Zhibo Li Nanoscale, 2023,15, 15415-15426
-
Shengxiong Yang,Zhihan Liu,Pengcheng Wan,Liangsheng Liu,Yimin Sun,Fei Xiao,Shuai Wang,Junwu Xiao Chem. Commun., 2024,60, 59-62
-
Muhammad Younus,Akiya Ogawa RSC Adv., 2014,4, 25389-25392
-
Jian-Jun Miao,Rui-Ling Fu,Jian-Min Zhu,Ke Xu,Jun-Jie Zhu,Hong-Yuan Chen Chem. Commun., 2006, 3013-3015
-
Montse Varea,Nuria Galindo,Juan Gil-Moltó,Carlos Pastor,Javier Crespo J. Environ. Monit., 2011,13, 2471-2476
-
Yan-Qin Wang,Xi-Wen He,Wen-You Li J. Mater. Chem. C, 2013,1, 2202-2208
-
7. Front cover
-
Hsu-Cheng Hua RSC Adv., 2017,7, 44724-44734
-
9. Front cover
-
SeungCheol Yang,Seung-Yeon Kwak,JungHo Jin,Joon-Soo Kim,Yongwon Choi,Kyung-Wook Paik,Byeong-Soo Bae J. Mater. Chem., 2012,22, 8874-8880
178408-30-5 (2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl-) Related Products
- 186315-85-5(Benzene,1,3-difluoro-4-nitro-2-(trimethylsilyl)-)
- 175201-50-0(2-(4,5-Dichloro-1H-imidazol-1-yl)ethanethioamide)
- 114896-32-1(16-Mercaptohexadecan-1-ol)
- 172897-75-5(Acetylfluoride,2,2-difluoro-2-[1,1,2,2-tetrafluoro-2-(1,1,2,2,3,3,4,4,4-nonafluorobutoxy)ethoxy]-)
- 133556-24-8(ACID ORANGE 154)
- 120717-47-7(5-Pyrimidinemethanol,a-methyl-2-(methylthio)-)
- 14161-84-3(2-(3-Chlorophenyl)propanoic acid)
- 106291-80-9(Methyl 4-bromo-3-hydroxybenzoate)
- 19238-49-4(CALCIUM GLUTAMATE)
- 144799-02-0(3-Cyano-L-phenylalanine Hydrochloride)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
https://senfeida.en.made-in-china.com/

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

atkchemica
Gold Member
CN Supplier
Reagent
http://www.atkchemical.com/

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent
http://www.100kes.com/en
